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Compound of Interest

Compound Name: Fmoc-alpha-methyl-DL-methionine
CAS No.: 147108-43-8
Cat. No.: B1390355
Get Quote
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Executive Summary

Peptides containing

-methyl Methionine (

-Me-Met) represent a high-value class of peptidomimetics. The

-methyl group restricts backbone conformation and blocks proteolysis, but it also lowers
synthetic coupling yields due to severe steric hindrance. Therefore, preserving the integrity of
the synthesized chain during cleavage is critical.

Standard cleavage cocktails (e.g., Reagent B) are insufficient for Methionine-rich peptides,
leading to Methionine Sulfoxide (+16 Da) and S-tert-butylation (+56 Da). This protocol details
the use of Reagent H, a reducing cleavage cocktail containing Ammonium lodide (

) and Dimethyl Sulfide (DMS), which actively reverses oxidation while scavenging carbocations.

The Chemical Challenge
The Dual Threat: Oxidation and Alkylation
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Upon acidolysis with Trifluoroacetic Acid (TFA), side-chain protecting groups (Boc, tBu, Trt)
generate reactive carbocations.

o S-Alkylation: The electron-rich sulfur atom in the

-Me-Met thioether is a "soft" nucleophile. Without sufficient scavengers, it traps tert-butyl
cations, forming irreversible sulfonium salts.

o Oxidation: Methionine is easily oxidized to Methionine Sulfoxide [Met(O)] by atmospheric
oxygen or oxidants present in the cleavage mixture. This results in a mass shift of +16 Da
and altered biological activity.[1]

Why Reagent B and K Fail

o Reagent B (TFA/TIS/Water): Contains Triisopropylsilane (TIS), which is an excellent cation
scavenger but lacks the reducing power to prevent or reverse oxidation.

o Reagent K (TFA/Phenol/Water/Thioanisole/EDT): Better than B due to Thioanisole and
Ethanedithiol (EDT), but still allows 15-55% oxidation in sensitive sequences [1].

The Solution: Reagent H

Reagent H relies on a synergistic reduction system. The inclusion of

and DMS allows for the in situ reduction of Met(O) back to native Met during the cleavage
process.

Mechanistic Insight: In strong acid, DMSO (formed from Met oxidation) reacts with

to release lodine (

) and DMS. This equilibrium drives the reduction of the sulfoxide oxygen, restoring
the thioether [2].

Cleavage Cocktail Formulations
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The following table contrasts the standard cocktails with the recommended Reagent H.

Component

Reagent B
(Standard)

Reagent K
(Sensitive)

Reagent H
(Recommende
d for

-Me-Met)

Role in
Reagent H

TFA

95%

82.5%

81%

Acidolysis of
resin/protecting

groups

Phenol

5%

5%

Scavenger
(Tyr/Trp

protection)

Thioanisole

5%

5%

Accelerates
Arg(Pbf)
removal; protects
Met

Water

2.5%

5%

3%

Hydrolysis;

scavenger

TIS

2.5%

(Replaced by
DMS/EDT)

EDT

2.5%

2.5%

Crucial thiol
scavenger for

tBu cations

DMS

2%

Reducing agent;
prevents

oxidation

1.5% (w/v)

Catalyst for
Met(O) reduction

Detailed Experimental Protocol
Materials Required[4][5][6][7][8]
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Trifluoroacetic Acid (TFA), HPLC Grade.

Dimethyl Sulfide (DMS) & 1,2-Ethanedithiol (EDT).[2] Work in a fume hood.

Ammonium lodide (ngcontent-ng-c3932382896=""_nghost-ng-c1874552323="" class="inline
ng-star-inserted">

)-[B1I4115]

Cold Diethyl Ether or Methyl tert-butyl ether (MTBE).

Sintered glass funnel (medium porosity).

Preparation of Reagent H (Freshness is Critical)

Step 1: Calculate the required volume (approx. 10—-15 mL per gram of resin). Step 2: Weigh
Ammonium lodide (

) directly into the cleavage vessel. Step 3: Add the liquid components in the following order to
prevent premature precipitation or reaction:

o Water[2][6][7]

Phenol (liquefied)

e DMS

Thioanisole[2][7]

EDTIS]

TFA (Add last, slowly) Step 4: Agitate gently until all salts are dissolved. The solution may
turn slightly yellow/brown due to iodine liberation; this is normal.

Cleavage Procedure[7][8][11]

e Resin Wash: Wash the peptide-resin (

) with DCM (
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) to remove residual DMF (DMF can cause TFA salts to form oils rather than precipitates).
Dry under

 Incubation: Add Reagent H to the resin.
o Time:2.5 to 3 hours at Room Temperature.[8][7]
o Note:

-methyl amino acids are sterically hindered. While the side chains cleave fast, the linker
cleavage (depending on the C-terminal residue) may require the full 3 hours.

« Filtration: Filter the resin through a sintered glass funnel into a round-bottom flask.
e Resin Rinse: Wash the resin with a small volume (

) of neat TFA to recover trapped peptide. Combine with the filtrate.[7]

Isolation (Ether Precipitation)

» Concentration: Use a stream of Nitrogen (

) to evaporate the TFA solution down to an oil (approx. 10-20% of original volume). Do not
use a rotary evaporator with heat, as this promotes modification.

e Precipitation: Add ice-cold Diethyl Ether (10-fold excess) to the oil. A white precipitate should
form immediately.

o Centrifugation: Centrifuge at

for 5 minutes at
. Decant the supernatant (contains scavengers).

o Wash: Resuspend the pellet in fresh cold ether, vortex, and centrifuge again. Repeat 2 more
times to remove residual EDT and Phenol.

e Drying: Dry the pellet under vacuum or a stream of nitrogen.
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Analytical Validation

Dissolve a small amount of crude peptide in Water/Acetonitrile (50:50) and analyze via LC-MS.
o Target Mass (M): Expected peptide mass.
e Check for M+16: Indicates Met(O).[1] If

, the
was likely degraded or the cleavage time was too short.

o Check for M+56: Indicates t-butyl alkylation. Suggests insufficient EDT.

Mechanism of Action & Workflow

The following diagram illustrates the competitive kinetics between the desired cleavage path
and the side reactions, highlighting how Reagent H intervenes.

Alkylated Met
(+56 Da)

- Reagent H Protection System -

Reducing Agents
: (NH4I + DMS) :

Reactive Cations op : Scavengers
Generates (tBu+, Trt+) : (EDT, Thioanisole)

Releases

Attack (Alkylation)

Peptide-Resin

(Protected) TFA Acidolysis

Native Met
(Thioether)

Oxidation (02)
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(+16 Da)
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NH41/DMS
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Caption: Workflow of Reagent H action. Scavengers (EDT) intercept cations to prevent
alkylation, while NH41/DMS actively reverts Met(O) to native Met.

Troubleshooting Guide

Observation Probable Cause Corrective Action

Use fresh
Old
M+16 Peak (Met-Ox) . Ensure the cleavage vessel is
or lack of DMS. ) ]
sealed to retain volatile DMS.

Increase EDT to 5% if the

sequence has many tBu-

M+56 Peak (tBu) Insufficient EDT. _
protected residues (Glu, Asp,
Ser, Thr).
Avoid heating during rotary
M+96 Peak TFA Ester formation. evaporation. Use Ether
precipitation only.
Residual lodine ( Wash the crude pellet with
Yellow Pellet dilute Ascorbic Acid solution
)- before HPLC purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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